Cas no 165660-09-3 (Benzoic acid,4-(trans-4-pentylcyclohexyl)-, 1,1'-[(1S)-1-phenyl-1,2-ethanediyl] ester)

• Product Name: Benzoic acid,4-(trans-4-pentylcyclohexyl)-, 1,1'-[(1S)-1-phenyl-1,2-ethanediyl] ester
• CAS No: 165660-09-3
• MF: C₄₄H₅₈O₄
• MW: 650.928933620453
• CID: 149216
• PubChem ID: 54012523
• Update Time: 2025-07-09

Benzoic acid,4-(trans-4-pentylcyclohexyl)-, 1,1'-[(1S)-1-phenyl-1,2-ethanediyl] ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(trans-4-pentylcyclohexyl)-, 1,1'-[(1S)-1-phenyl-1,2-ethanediyl] ester
• S 1011
• S 1011 (chiral dopant)
• ZLI 4571
• Benzoic Acid, 4-(trans-4-pentylcyclohexyl)-(Chiral Dopant S1011)
• 4-(trans-4-Pentylcyclohexyl)benzoic acid (1S)-1-phenyl-1,2-ethanediyl ester
• BENZOIC ACID, 4-(TRANS-4-PENTYLCYCLOHEXYL)-, (1S)-1-PHENYL-1,2-ETHANEDIYL ESTER
• SCHEMBL9191608
• SCHEMBL9191614
• DTXSID901138693
• 1,1'-[(1S)-1-Phenyl-1,2-ethanediyl] bis[4-(trans-4-pentylcyclohexyl)benzoate]
• (S)-1-Phenylethane-1,2-diyl bis(4-(trans-4-pentylcyclohexyl)benzoate)
• [(2S)-2-[4-(4-pentylcyclohexyl)benzoyl]oxy-2-phenylethyl] 4-(4-pentylcyclohexyl)benzoate
• Benzoic acid,4-(trans-4-pentylcyclohexyl)-,(1S)-1-phenyl-1,2-ethanediyl ester
• 165660-09-3
• Benzoic acid, 4-(trans-4-pentylcyclohexyl)-, 1,1'-[(1S)-1-phenyl-1,2-ethanediyl] ester
• 1,1a(2)-[(1S)-1-Phenyl-1,2-ethanediyl] bis[4-(trans-4-pentylcyclohexyl)benzoate]
• KTIVHFRVDVVCHK-PIRCFUOSSA-N

• Inchi： 1S/C44H58O4/c1-3-5-8-12-33-16-20-35(21-17-33)37-24-28-40(29-25-37)43(45)47-32-42(39-14-10-7-11-15-39)48-44(46)41-30-26-38(27-31-41)36-22-18-34(19-23-36)13-9-6-4-2/h7,10-11,14-15,24-31,33-36,42H,3-6,8-9,12-13,16-23,32H2,1-2H3/t33?,34?,35?,36?,42-/m1/s1
• InChI Key： KTIVHFRVDVVCHK-YAQCXNTLSA-N
• SMILES： O([C@@H](C1C=CC=CC=1)COC(C1C=CC(=CC=1)C1CCC(CCCCC)CC1)=O)C(C1C=CC(=CC=1)C1CCC(CCCCC)CC1)=O

Computed Properties

• Exact Mass: 650.434
• Monoisotopic Mass: 650.434
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 48
• Rotatable Bond Count: 18
• Complexity: 893
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• XLogP3: 14.8

Experimental Properties

• Density: 1.042±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.0E-9 g/L) (25 ºC),

Additional information on Benzoic acid,4-(trans-4-pentylcyclohexyl)-, 1,1'-[(1S)-1-phenyl-1,2-ethanediyl] ester

Recent Advances in the Study of Benzoic acid,4-(trans-4-pentylcyclohexyl)-, 1,1'-[(1S)-1-phenyl-1,2-ethanediyl] ester (CAS: 165660-09-3)

The compound Benzoic acid,4-(trans-4-pentylcyclohexyl)-, 1,1'-[(1S)-1-phenyl-1,2-ethanediyl] ester (CAS: 165660-09-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its unique structural features, has shown promising potential in various applications, including drug development and material science. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, providing new insights into its utility in therapeutic interventions.

One of the key areas of research has been the optimization of synthetic routes for 165660-09-3. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic asymmetric synthesis method that significantly improves the yield and enantiomeric purity of the compound. This advancement is critical for scaling up production and ensuring consistency in pharmacological studies. The researchers employed a palladium-catalyzed cross-coupling reaction, which demonstrated high efficiency and selectivity under mild conditions.

In addition to synthetic improvements, the biological activity of 165660-09-3 has been a focal point. Preliminary in vitro studies have revealed its potent anti-inflammatory properties, particularly in modulating the NF-κB signaling pathway. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound exhibits selective inhibition of pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting its potential as a lead compound for developing new anti-inflammatory drugs. These findings are supported by molecular docking studies, which highlight the compound's strong affinity for key inflammatory targets.

Further investigations into the pharmacokinetic profile of 165660-09-3 have also been conducted. A preclinical study in rats demonstrated favorable absorption and distribution characteristics, with a bioavailability of approximately 65% following oral administration. The compound showed a half-life of 8.2 hours, indicating its potential for once-daily dosing in therapeutic applications. However, researchers noted the need for further optimization to reduce first-pass metabolism and improve systemic exposure.

The material science applications of 165660-09-3 have also been explored. Due to its liquid crystalline properties, the compound has been investigated for use in display technologies. A study in Advanced Materials (2023) highlighted its ability to form stable nematic phases at room temperature, making it a candidate for next-generation liquid crystal displays (LCDs). The researchers emphasized the compound's low viscosity and high thermal stability, which are desirable traits for industrial applications.

Despite these promising developments, challenges remain in the commercialization and widespread use of 165660-09-3. Regulatory hurdles, scalability of synthesis, and long-term toxicity studies are critical areas that require further investigation. Collaborative efforts between academia and industry are essential to address these challenges and unlock the full potential of this compound.

In conclusion, recent research on Benzoic acid,4-(trans-4-pentylcyclohexyl)-, 1,1'-[(1S)-1-phenyl-1,2-ethanediyl] ester (CAS: 165660-09-3) has highlighted its multifaceted applications in both pharmaceutical and material science domains. The compound's unique structural and functional properties make it a valuable candidate for further development. Future studies should focus on overcoming existing limitations and exploring its therapeutic and industrial potential in greater depth.